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Introduction
Sesamol, a phenolic compound predominantly found in sesame seeds and sesame oil, is a

potent antioxidant with various health benefits, including anticancer and anti-aging properties.

[1][2] Its antioxidant activity makes it a crucial compound to monitor in food products and

pharmaceutical formulations.[3] Square wave voltammetry (SWV) has emerged as a rapid,

sensitive, and cost-effective electrochemical technique for the quantitative analysis of sesamol.
[4] This application note provides a detailed protocol for the determination of sesamol using

SWV, particularly with a boron-doped diamond electrode (BDDE), which offers the advantage

of being used without surface modification.[5][1][2][6]

Principle
Square wave voltammetry is a pulse voltammetric technique that offers high sensitivity by

discriminating against charging (capacitance) current.[7] The waveform involves a symmetrical

square wave superimposed on a staircase potential. The current is sampled at the end of both

the forward and reverse pulses, and the difference in current is plotted against the potential.

This results in a peak-shaped voltammogram where the peak height is directly proportional to

the concentration of the analyte. The electrochemical detection of sesamol is based on its

oxidation at the working electrode surface.

Instrumentation and Reagents
Potentiostat/Galvanostat: Capable of performing square wave voltammetry.
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Electrochemical Cell: A standard three-electrode setup.

Working Electrode: Boron-Doped Diamond Electrode (BDDE)

Reference Electrode: Ag/AgCl (3 M KCl)

Counter Electrode: Platinum wire

Reagents:

Sesamol standard

Supporting Electrolyte: e.g., 0.1 M HClO4 or a suitable buffer solution (e.g., phosphate

buffer). The choice of electrolyte and pH can influence the analysis.[8]

Ethanol or other suitable solvents for preparing stock solutions.[9]

Deionized water

Experimental Protocol
Electrode Preparation

Before each measurement, polish the BDDE with alumina slurry on a polishing pad.

Rinse the electrode thoroughly with deionized water and sonicate for a few minutes to

remove any residual alumina particles.

Dry the electrode before use.

Solution Preparation
Sesamol Stock Solution: Prepare a standard stock solution of sesamol (e.g., 1 mM) in a

suitable solvent like ethanol.

Working Standards: Prepare a series of working standard solutions by diluting the stock

solution with the supporting electrolyte to achieve the desired concentration range for the

calibration curve.
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Square Wave Voltammetry Parameters
The optimal SWV parameters should be determined experimentally. Typical parameters for

sesamol detection are:

Potential Range: Scan over a potential range that covers the oxidation peak of sesamol
(e.g., +0.4 V to +1.2 V vs. Ag/AgCl).

Frequency (f): 15 Hz to 120 Hz.[7][4]

Pulse Amplitude (ΔE): 25 mV to 80 mV.[4]

Step Potential (ΔEs): 4 mV to 5 mV.[4]

Measurement Procedure
Pipette a known volume of the supporting electrolyte into the electrochemical cell.

Immerse the electrodes in the solution.

Run a blank scan (supporting electrolyte only) to obtain the background signal.

Add a known volume of the sesamol working standard to the cell.

Stir the solution for a defined period (e.g., 60 seconds) to ensure homogeneity.

Stop stirring and allow the solution to become quiescent.

Initiate the SWV scan and record the voltammogram.

Repeat the measurement for each standard solution in the calibration series.

Data Analysis
Subtract the background voltammogram from the voltammograms of the sesamol
standards.

Measure the peak current for each concentration.
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Construct a calibration curve by plotting the peak current versus the sesamol concentration.

Perform a linear regression analysis to determine the equation of the line and the correlation

coefficient (R²).

For unknown samples, prepare the sample in the supporting electrolyte and perform the

SWV measurement under the same conditions.

Use the calibration curve to determine the concentration of sesamol in the unknown sample.

Quantitative Data
The following table summarizes the quantitative data for the determination of sesamol using

square wave voltammetry with a boron-doped diamond electrode.

Parameter Value Reference

Linear Range 0.2 µM to 1000 µM [5][1][2][6]

Limit of Detection (LOD) 85 nM [5][1][2][6]

Relative Standard Deviation

(RSD)
2.1% (for 1 µM, n=3) [5][1][2]

Another study reported a linear range of 3.0 to 140.0 µmol L⁻¹ with a limit of detection of 0.71

µmol L⁻¹.[8]

Visualizations
Below are diagrams illustrating the key processes in the electrochemical detection of sesamol.
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Caption: Experimental workflow for sesamol detection.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b190485?utm_src=pdf-body-img
https://www.benchchem.com/product/b190485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution

Sesamol

Oxidized Sesamol

Oxidation

e-Electron Transfer

Click to download full resolution via product page

Caption: Electrochemical oxidation of sesamol.

Conclusion
Square wave voltammetry offers a reliable and sensitive method for the determination of

sesamol. The use of a boron-doped diamond electrode provides a stable and reproducible

platform for analysis without the need for complex surface modifications. This application note

provides a comprehensive protocol that can be adapted by researchers and professionals in

the fields of food science, pharmaceuticals, and quality control for the accurate quantification of

sesamol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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